Cas no 93862-70-5 (1H-Indole-1-carboxylic acid, 6-bromo-3-formyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 6-bromo-3-formyl-, 1,1-dimethylethyl ester
• CAS No: 93862-70-5
• MF: C₁₄H₁₄BrNO₃
• MW: 324.16986322403
• MDL: MFCD09953046
• CID: 752494
• PubChem ID: 11313330
• Update Time: 2025-10-28

1H-Indole-1-carboxylic acid, 6-bromo-3-formyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 6-bromo-3-formyl-, 1,1-dimethylethyl ester
• tert-butyl 6-bromo-3-formylindole-1-carboxylate
• MFCD09953046
• 6-Bromo-3-formyl-indole-1-carboxylic acid tert-butyl ester
• EN300-6762411
• SCHEMBL2010979
• tert-Butyl6-bromo-3-formyl-1H-indole-1-carboxylate
• Z1508687842
• 93862-70-5
• AB8576
• tert-Butyl 6-bromo-3-formyl-1H-indole-1-carboxylate
• DTXSID70462090
• WDXGCKWHPVRYGA-UHFFFAOYSA-N

• MDL： MFCD09953046
• Inchi： 1S/C14H14BrNO3/c1-14(2,3)19-13(18)16-7-9(8-17)11-5-4-10(15)6-12(11)16/h4-8H,1-3H3
• InChI Key： WDXGCKWHPVRYGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=O)=CN(C(=O)OC(C)(C)C)C=2C=1

Computed Properties

• Exact Mass: 323.01571g/mol
• Monoisotopic Mass: 323.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1H-Indole-1-carboxylic acid, 6-bromo-3-formyl-, 1,1-dimethylethyl ester

Comprehensive Analysis of 1H-Indole-1-carboxylic acid, 6-bromo-3-formyl-, 1,1-dimethylethyl ester (CAS No. 93862-70-5)

The compound 1H-Indole-1-carboxylic acid, 6-bromo-3-formyl-, 1,1-dimethylethyl ester (CAS No. 93862-70-5) is a highly specialized indole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 6-bromo substitution and a 3-formyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound under keywords like "6-bromo-3-formylindole tert-butyl ester" or "CAS 93862-70-5 applications," reflecting its niche yet critical role in organic chemistry.

In recent years, the demand for indole-based compounds has surged due to their versatility in drug discovery. The 1,1-dimethylethyl ester moiety in this compound enhances its stability, making it suitable for high-throughput screening and medicinal chemistry projects. A trending topic in this context is the exploration of indole scaffolds for anticancer agents and neuroprotective drugs, aligning with the growing interest in personalized medicine. This compound's brominated indole structure is particularly relevant to studies targeting kinase inhibitors and GPCR modulators, which dominate current pharmaceutical research.

From a synthetic perspective, CAS 93862-70-5 is often utilized in cross-coupling reactions and palladium-catalyzed transformations, which are hot topics in green chemistry. Researchers frequently inquire about "tert-butyl indole carboxylate synthesis" or "bromoformylindole derivatives," highlighting the need for efficient and scalable protocols. The compound's formyl group also allows for further functionalization, enabling the creation of libraries for fragment-based drug design—a strategy gaining traction in AI-driven drug discovery platforms.

Another area of interest is the compound's potential in agrochemical innovation. With the rise of sustainable farming, derivatives of 6-bromoindole are being investigated for their role in developing plant growth regulators and eco-friendly pesticides. Searches like "indole esters in agriculture" or "bromoformylindole bioactive properties" underscore this intersection of chemistry and environmental science. The tert-butyl ester group further contributes to improved bioavailability, a key factor in agrochemical formulations.

Quality control and analytical characterization of 1H-Indole-1-carboxylic acid, 6-bromo-3-formyl-, 1,1-dimethylethyl ester are critical for its industrial adoption. Techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are commonly discussed in relation to CAS No. 93862-70-5. Queries like "93862-70-5 spectral data" or "stability of bromoformylindole esters" reflect the need for reliable data to support regulatory submissions and patent applications.

In summary, CAS 93862-70-5 represents a multifaceted tool for researchers exploring indole chemistry across life sciences. Its structural features align with contemporary trends in drug discovery, green synthesis, and agricultural chemistry, making it a compound of enduring relevance. By addressing common search queries and integrating cutting-edge applications, this overview aims to bridge the gap between academic curiosity and industrial practicality.